Cas no 860650-45-9 (7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile)

• Product Name: 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile
• CAS No: 860650-45-9
• MDL: MFCD03787402
• CID: 4661257
• Update Time: 2025-05-20

7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile

• MDL： MFCD03787402

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile

Recent Advances in the Study of 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile (CAS: 860650-45-9)

The compound 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile (CAS: 860650-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridine core and benzodioxolyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that 860650-45-9 exhibits high affinity for certain protein targets involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of key enzymes in the NF-κB pathway, which is implicated in chronic inflammation. These findings highlight its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the compound's neuroprotective effects. A study conducted by a team at Harvard Medical School revealed that 860650-45-9 can cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. This property makes it a promising candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study further elucidated the compound's mechanism of action, showing that it activates the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses.

The synthesis and optimization of 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile have also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to cost and production efficiency. The new method employs a one-pot cascade reaction, significantly reducing the number of steps and byproducts.

Despite these promising developments, challenges remain in the clinical translation of 860650-45-9. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to enhance its stability. Additionally, more comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these issues through medicinal chemistry optimization and preclinical testing.

In conclusion, 7-(1,3-Benzodioxol-5-yl)-2-4-(tert-butyl)phenyl1,2,4triazolo1,5-apyridine-8-carbonitrile (CAS: 860650-45-9) represents a compelling area of study in chemical biology and drug discovery. Its multifaceted pharmacological properties, combined with recent advancements in synthesis, position it as a viable candidate for therapeutic development. Future research should focus on overcoming existing limitations and exploring its full potential in treating complex diseases.